2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid

• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid
• InChI: InChI=1S/C15H14N2O3S/c18-13(9-5-1-2-6-10(9)14(19)20)17-15-16-11-7-3-4-8-12(11)21-15/h1-2,5-6H,3-4,7-8H2,(H,19,20)(H,16,17,18)
• InChI Key: GKCVAWYRXGKOSH-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3=CC=CC=C3C(=O)O

Description

2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid, also known as TBTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TBTA is a versatile molecule that has been used in a variety of applications, including as a ligand in metal-catalyzed reactions, as a fluorescent probe, and as a component in drug delivery systems.

Scientific Research Applications

2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid has been used in a variety of scientific research applications, including as a ligand in metal-catalyzed reactions. The 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid ligand has been shown to be effective in a variety of metal-catalyzed reactions, including copper-catalyzed azide-alkyne cycloaddition reactions and palladium-catalyzed coupling reactions. 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid has also been used as a fluorescent probe in biological imaging applications. The fluorescent properties of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid have been utilized to detect the presence of metal ions in biological systems. Additionally, 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid has been used as a component in drug delivery systems. The unique properties of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid make it an attractive candidate for drug delivery applications.

Mechanism of Action

The mechanism of action of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid is not fully understood. However, it is believed that 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid acts as a chelating agent, binding to metal ions and facilitating their transfer in metal-catalyzed reactions. Additionally, the fluorescent properties of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid are believed to be due to its ability to bind to metal ions and undergo a conformational change.
Biochemical and Physiological Effects:
2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic in cell culture studies. Additionally, 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid has been shown to be stable in biological systems, making it an attractive candidate for biological imaging applications.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid is its versatility. 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid can be used in a variety of applications, including as a ligand in metal-catalyzed reactions, as a fluorescent probe, and as a component in drug delivery systems. Additionally, 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid is stable in biological systems, making it an attractive candidate for biological imaging applications. However, one limitation of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid is its cost. 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid is a relatively expensive compound, which may limit its use in some research applications.

Future Directions

There are several future directions for 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid research. One area of interest is the development of new 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid derivatives with improved properties. Additionally, 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid could be used in the development of new drug delivery systems. Finally, 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid could be used in the development of new imaging agents for use in biological systems. Overall, 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid is a versatile and promising compound with many potential applications in scientific research.

Synthesis Methods

2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid can be synthesized using a variety of methods, including the reaction of 2-aminobenzoic acid with 2-mercaptobenzoic acid in the presence of acetic anhydride and triethylamine. Another method involves the reaction of 2-aminobenzoic acid with 2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole in the presence of triethylamine and dimethylformamide. Both methods result in the formation of 2-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylcarbamoyl)benzoic acid in good yields.